Cas no 52038-19-4 (Morphinan-8-one,6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl- (9CI))

• Product Name: Morphinan-8-one,6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl- (9CI)
• CAS No: 52038-19-4
• MF: C₂₁H₂₇NO₆
• MW: 389.442186594009
• CID: 381050
• PubChem ID: 5489175
• Update Time: 2025-04-19

Morphinan-8-one,6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-8-one,6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl- (9CI)
• Tridictyophylline
• 14-Hydroxy-2,3,6,7-tetramethoxy-17-methyl-6,7-didehydromorphinan-8-one
• (1R,9R,10S)-10-hydroxy-4,5,12,13-tetramethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,12-tetraen-11-one
• 52038-19-4
• DTXSID80966392
• Morphinan-8-one, 6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl-

• Inchi： 1S/C21H27NO6/c1-22-7-6-20-11-16(27-4)18(28-5)19(23)21(20,24)17(22)9-12-8-14(25-2)15(26-3)10-13(12)20/h8,10,17,24H,6-7,9,11H2,1-5H3/t17-,20-,21+/m1/s1
• InChI Key： ZSVCDCCZZTUVMY-UIFIKXQLSA-N
• SMILES： O[C@@]12C(C(=C(C[C@@]31C1C=C(C(=CC=1C[C@H]2N(C)CC3)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 389.18391
• Monoisotopic Mass: 389.183838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6

Experimental Properties

• Density: 1.31
• Boiling Point: 559.3°Cat760mmHg
• Flash Point: 292.1°C
• Refractive Index: 1.602
• PSA: 77.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans